![molecular formula C14H19NO4S B5849059 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine CAS No. 87428-44-2](/img/structure/B5849059.png)
4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine, also known as TMTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TMTM belongs to the class of organic compounds known as carbonothioyl compounds and has a molecular formula of C13H18N2O3S.
Mechanism of Action
The mechanism of action of 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine is not fully understood. However, studies have shown that 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine induces apoptosis in cancer cells by activating the mitochondrial pathway. 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine also inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF).
Biochemical and Physiological Effects:
4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has been shown to have various biochemical and physiological effects. Studies have shown that 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine inhibits the production of reactive oxygen species (ROS) and reduces oxidative stress. 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine in lab experiments is its low toxicity. 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has been shown to have low toxicity in various in vitro and in vivo studies. However, one limitation of using 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine. One area of interest is the development of 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine derivatives with improved solubility and potency. Another area of interest is the investigation of 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine's mechanism of action in more detail. Additionally, 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine's potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease could also be explored.
Synthesis Methods
The synthesis of 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine can be achieved through a multi-step process involving the reaction of 2,4,5-trimethoxybenzaldehyde with thiosemicarbazide followed by cyclization with morpholine. The final product is obtained through the reaction of the cyclized product with carbon disulfide.
Scientific Research Applications
4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has been extensively studied for its potential applications in various scientific fields. In the field of medicinal chemistry, 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has been investigated for its anticancer properties. Studies have shown that 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-[(2,4,5-trimethoxyphenyl)carbonothioyl]morpholine has also been investigated for its potential use as an antifungal and antibacterial agent.
properties
IUPAC Name |
morpholin-4-yl-(2,4,5-trimethoxyphenyl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c1-16-11-9-13(18-3)12(17-2)8-10(11)14(20)15-4-6-19-7-5-15/h8-9H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZGDFUHFLJHIPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=S)N2CCOCC2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10359612 |
Source
|
Record name | Morpholine, 4-[thioxo(2,4,5-trimethoxyphenyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10359612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87428-44-2 |
Source
|
Record name | Morpholine, 4-[thioxo(2,4,5-trimethoxyphenyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10359612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.